Cas no 1152541-71-3 (3-(1-benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(1-benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1152541-71-3
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 4572833
• Update Time: 2025-10-30

3-(1-benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 3-(2-benzofuranyl)-
• 3-(1-benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C12H8N2O2/c15-7-9-6-13-14-12(9)11-5-8-3-1-2-4-10(8)16-11/h1-7H,(H,13,14)
• InChI Key： GUUKJWRMPVVNOL-UHFFFAOYSA-N
• SMILES： N1C=C(C=O)C(C2=CC3=CC=CC=C3O2)=N1

3-(1-benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(1-benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1152541-71-3)

3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde, with the CAS number 1152541-71-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde make it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde consists of a benzofuran ring fused to a pyrazole ring, with an aldehyde functional group at the 4-position of the pyrazole ring. This combination of structural elements imparts unique chemical and biological properties to the compound. The benzofuran moiety is known for its ability to interact with various biological targets, while the pyrazole ring is associated with a wide range of pharmacological activities. The presence of the aldehyde group adds reactivity and potential for further chemical modifications, making this compound a promising scaffold for drug discovery.

Recent studies have highlighted the potential of 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The researchers found that 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2023, researchers explored the antiproliferative activity of 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde. The results showed that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, making it a potential lead compound for anticancer drug development.

The pharmacokinetic properties of 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde have also been investigated. A study published in European Journal of Pharmaceutical Sciences in 2023 reported that this compound demonstrated favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the compound can be effectively delivered to its target site and maintain its therapeutic effects over an extended period.

Beyond its direct biological activities, 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde has been used as a building block for the synthesis of more complex molecules. Its reactivity at the aldehyde group allows for easy derivatization through reactions such as Knoevenagel condensation, aldol condensation, and reductive amination. These reactions can introduce additional functional groups or modify existing ones, thereby expanding the chemical space and potentially enhancing the biological activity of the resulting compounds.

In conclusion, 3-(1-Benzofuran-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1152541-71-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is likely to uncover more applications and optimize its use in various medical conditions.